trans-2-(1-Methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride

• IUPAC Name: (1R,2R)-2-(2-methylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride
• InChI: InChI=1S/C7H11N3.2ClH/c1-10-7(2-3-9-10)5-4-6(5)8;;/h2-3,5-6H,4,8H2,1H3;2*1H/t5-,6-;;/m1../s1
• InChI Key: XIQOSDMKESMNOO-BNTLRKBRSA-N
• Canonical SMILES: CN1C(=CC=N1)C2CC2N.Cl.Cl
• Isomeric SMILES: CN1C(=CC=N1)[C@@H]2C[C@H]2N.Cl.Cl
• Molecular Formula: C7H13Cl2N3
• Molecular Weight: 210.10 g/mol
• CAS RN: 1899946-31-6

Description

Synthesis Analysis

The synthesis of trans-disubstituted pyrazolylcyclopropane building blocks, such as “trans-2-(1-Methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride”, is described starting from easily available pyrazolecarbaldehydes. The key step of the synthesis was Corey–Chaikowsky cyclopropanation of the corresponding α,β-unsaturated Weinreb amides. The title compounds were prepared in four or six steps and 32–60 and 17–40 % overall yields, respectively, on up to 50 g scale.

Molecular Structure Analysis

The molecular structure of “trans-2-(1-Methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride” is unique and allows for diverse applications in scientific research. It is considered as an isosteric analog of CNS-active drug tranylcyclopropamine.

Chemical Reactions Analysis

The key step in the synthesis of “trans-2-(1-Methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride” is the Corey–Chaikowsky cyclopropanation of the corresponding α,β-unsaturated Weinreb amides. This reaction is crucial in the formation of the cyclopropane ring in the final product.

Mechanism of Action

Target of Action

This compound is a derivative of pyrazole, and pyrazole derivatives are known for their diverse pharmacological effects . .

Mode of Action

Pyrazole derivatives, in general, are known to interact with various biological targets, leading to changes in cellular processes . The specific interactions of this compound with its targets and the resulting changes are subjects for future investigation.

Biochemical Pathways

Pyrazole derivatives have been implicated in a variety of biochemical pathways due to their diverse pharmacological effects

Result of Action

As a derivative of pyrazole, it may share some of the known effects of pyrazole compounds, which include a wide range of pharmacological activities . .

Future Directions

The building blocks obtained from the synthesis of “trans-2-(1-Methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride” are good starting points for the design of lead-like libraries. They can be used for the design of new drugs and can open access to previously unexplored areas of chemical space, which are especially attractive for medicinal chemistry.